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Get Quote

2-Chloro-3-fluoropyridine (CAS No: 17282-04-1) and its hydrochloride salt (CAS No: 194332-
91-3) are versatile heterocyclic intermediates. The strategic placement of the chloro and fluoro

substituents on the pyridine ring imparts unique reactivity, making it an essential component in
the synthesis of a wide array of high-value molecules. Its applications are most prominent in
the pharmaceutical and agrochemical sectors, where it serves as a key building block for
developing anti-inflammatory agents, anti-cancer drugs, and advanced herbicides and
pesticides.[1][2] The chlorine atom at the 2-position is susceptible to nucleophilic substitution,
while the fluorine at the 3-position modulates the electronic properties of the ring, influencing
both reactivity and the biological activity of the final product.

Given its role as a foundational reagent, the quality and purity of commercially sourced 2-
Chloro-3-fluoropyridine are paramount. Impurities can lead to unforeseen side reactions,
reduced yields, and complex purification challenges, ultimately compromising project timelines
and research integrity.

Core Principles of Supplier Selection
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Selecting a supplier is not merely a transactional process; it is a critical step in risk
management for any research and development program. The ideal supplier acts as a partner,
providing not just the chemical but also the assurance of quality and consistency.

Causality in Selection Criteria:

o Purity and Identity: The most crucial factor is ensuring the material is what it purports to be
and is free from detrimental impurities. Purity is typically assessed by High-Performance
Liguid Chromatography (HPLC), while identity is confirmed by Nuclear Magnetic Resonance
(NMR) spectroscopy and Mass Spectrometry (MS). A supplier must provide a detailed
Certificate of Analysis (CoA) with this data for each batch.[3]

o Documentation: A comprehensive Safety Data Sheet (SDS) is non-negotiable. It provides
critical information on handling, storage, and emergency procedures.[4][5] The availability of
a Certificate of Origin (COO) can also be important for regulatory purposes.

e Batch-to-Batch Consistency: For long-term projects or process development, consistency
between batches is vital. A reliable supplier will have robust quality management systems to
minimize variability. Inquiring about their manufacturing and quality control processes is a
reasonable step in due diligence.

o Scalability: The supplier should be able to provide the material from laboratory research
scales (grams) to pilot and commercial scales (kilograms and beyond) if future development
is anticipated.

e Technical Support: A responsive and knowledgeable technical support team can be
invaluable for troubleshooting or providing additional analytical data if required.

Workflow for Supplier Qualification and Material
Verification

A systematic approach to qualifying suppliers and verifying materials is essential. The following
workflow ensures that only high-quality reagents are introduced into your experiments.
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1. Identify Potential Suppliers
(e.g., Sigma-Aldrich, TCI, etc.)

'

2. Request Documentation
(CoA, SDS for recent batch)

3. Review Documentation
(Purity >98%? Clear spectra?)

Docs OK

4. Request Evaluation Sample

5. Perform In-House QC

(See Protocol 4.1) Dagcs Not OK
6. Does Material Meet Specs?
es No
7. Add to Approved Supplier List Reject Supplier / Batch

Click to download full resolution via product page

Caption: Supplier qualification and material verification workflow.
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Global Supplier Landscape: A Comparative
Overview

The market for 2-Chloro-3-fluoropyridine is served by a mix of large, multinational distributors
and specialized chemical manufacturers. The following table provides a snapshot of prominent

suppliers.
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Supplier

CAS
Number(s)
Offered

Typical Purity

Available
Documentatio
n

Key
Characteristic
s

Sigma-Aldrich
(Merck)

17282-04-1

>97% - 98%]6]

CoA, COO, SDS

Global
distribution
network,
extensive quality
documentation,
often considered
a benchmark for
research-grade

chemicals.

TCI (Tokyo
Chemical

Industry)

17282-04-1

>98.0% (GC)

CoA, SDS

Strong reputation
for high-purity
reagents,
particularly for
synthetic
chemistry

building blocks.

Fisher Scientific

17282-04-1,
149463-07-0
(related)

Varies by brand
(e.g., 97+%)[5][7]

SDS[5]

Major distributor
for various
manufacturers
(e.g., Thermo
Scientific
Chemicals,
Accela
Chembio),
offering a wide

selection.

BLD Pharm

1805523-21-0
(HClI salt)

Not specified

NMR, HPLC, LC-
MS data
available

online[8]

Offers the
hydrochloride
salt form and
provides direct

access to
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analytical data

on their website.

Chem-Impex 17282-04-1

Not specified

SDS

Focuses on
providing key
compounds for
pharmaceutical
and
agrochemical

synthesis.[1]

Spectrum
] 17282-04-1
Chemical

Not specified

CoA, SDS, other
scientific

documentation[9]

US-based
supplier with
facilities
operating under
cGMP, suitable
for later-stage

development.

ChemicalBook 17282-04-1

Varies (e.g.,
99%)[10]

SDS[4]

An online
directory listing
numerous
suppliers,
primarily from
Asia, offering a
range of purities
and quantities.[6]
[10]

Disclaimer:This table is for informational purposes. Purity and availability are subject to change

by lot and supplier. Always verify specifications directly with the supplier before ordering.

Protocol 4.1: Incoming Quality Control for 2-Chloro-

3-fluoropyridine

This protocol provides a self-validating system to ensure the integrity of the purchased material.
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Objective: To verify the identity and purity of a newly received batch of 2-Chloro-3-
fluoropyridine.

Materials:

o Supplier's Certificate of Analysis (CoA) and Safety Data Sheet (SDS).
e Received bottle of 2-Chloro-3-fluoropyridine.

 NMR tubes, deuterated solvent (e.g., CDCIs).

 HPLC vials, HPLC-grade solvents (e.g., Acetonitrile, Water), and a suitable HPLC system
with a UV detector.

o Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, gloves.[5][11]
Methodology:
Step 1: Documentation and Physical Inspection

o Cross-reference the CAS number and product name on the bottle with your purchase order
and the supplier's CoA.

 Inspect the container for any signs of damage or leakage.

o Observe the physical appearance of the material. It should be a colorless to light yellow
liquid, consistent with the supplier's description.[3][4] Note any significant deviations.

Step 2: Identity Confirmation via *H NMR Spectroscopy

» Rationale: NMR spectroscopy provides a fingerprint of the molecule's structure. The
chemical shifts, splitting patterns, and integration of the peaks should match the expected
structure of 2-Chloro-3-fluoropyridine.

» Prepare a sample by dissolving a small amount of the material in a suitable deuterated
solvent (e.g., Chloroform-d).

e Acquire a *H NMR spectrum.
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o Expected Result: The spectrum should show three distinct signals in the aromatic region
(typically between 7.0 and 8.5 ppm) corresponding to the three protons on the pyridine ring.
The splitting patterns (coupling) will be characteristic of their relative positions. Compare the
acquired spectrum to the one provided by the supplier or to a reference spectrum if
available.

Step 3: Purity Assessment via HPLC

» Rationale: HPLC separates the main component from any non-volatile impurities. The area
percentage of the main peak provides a quantitative measure of purity.

e Prepare a stock solution of the material in a suitable solvent (e.g., Acetonitrile) at a known
concentration (e.g., 1 mg/mL).

e Dilute as necessary to fall within the linear range of the detector.
o Sample HPLC Conditions:
o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

o Mobile Phase: Isocratic or gradient elution with Acetonitrile and Water. A starting point
could be 60:40 Acetonitrile:Water.

o Flow Rate: 1.0 mL/min.
o Detector: UV at 254 nm.
o Injection Volume: 10 pL.
e Run the sample and integrate the peaks.

o Expected Result: The chromatogram should show one major peak corresponding to 2-
Chloro-3-fluoropyridine. The area percent of this peak should be consistent with the purity
stated on the CoA (e.g., >98%).[3]

Best Practices for Handling and Storage
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Adherence to proper handling and storage protocols is crucial for safety and for maintaining the
chemical's integrity.

» Handling: Always work in a well-ventilated area, preferably a chemical fume hood.[11] Wear
appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[5]
Avoid contact with skin and eyes and prevent inhalation of vapors.[4] Keep the material away
from heat, sparks, and open flames, as it is a combustible liquid.[5]

o Storage: Keep the container tightly sealed and store it in a cool, dry, and well-ventilated
place.[4][5] The material should be stored away from incompatible substances such as
strong oxidizing agents, strong acids, and strong bases.[5]

Conclusion

The successful outcome of research and development projects relies heavily on the quality of
the starting materials. For a critical building block like 2-Chloro-3-fluoropyridine, a rigorous and
well-documented approach to supplier selection and incoming quality control is not an optional
step but a fundamental requirement. By implementing the principles and protocols outlined in
this guide, researchers can mitigate risks, ensure the reproducibility of their work, and build a
solid foundation for synthetic success.
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« Frontier Specialty Chemicals. 2-Chloro-3-fluoropyridine-4-carboxylic acid.
¢ ChemicalBook. 2-Chloro-3-fluoropyridine manufacturers and suppliers in india.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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